Journal Name:Recent Patents on Nanotechnology
Journal ISSN:1872-2105
IF:2.321
Journal Website:http://benthamscience.com/journal/index.php?journalID=rpnanotec
Year of Origin:2007
Publisher:Bentham Science Publishers B.V.
Number of Articles Per Year:21
Publishing Cycle:
OA or Not:Not
Phototransformations of 1,3-Butadiene Diepoxide Radical Cations in CF3CCl3 at 77 K
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-06-07 , DOI: 10.3103/s0027131423030082
AbstractThe nature of radical cations stabilized in irradiated frozen 1,3-butadiene diepoxide/CF3CCl3 solutions was determined via low-temperature UV/Vis spectroscopy, electron paramagnetic resonance spectroscopy, and quantum chemistry. It was found that the cyclic radical cations yielded as radiolysis products undergo C–C bond cleavage in both oxirane cycles under the action of light with further elimination of molecular formaldehyde resulting in distonic •CH2OC+CH2 radical cations.
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Groupoid of Intermolecular Contacts and its Fuzzy Cayley Graph
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-06-07 , DOI: 10.3103/s0027131423030033
AbstractThis article defines a group of intermolecular contacts for a monosystemic molecular structure described by one of the crystallographic symmetry groups (space, subperiodic, point) in n-dimensional Euclidean space with unoccupied special positions. The definition of a monoid of contacts for a polysystemic molecular structure is given. Crisp and fuzzy Cayley graphs of groups and monoids of contacts are constructed. Some examples of crystal structures are considered.
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Chitosan Nanoparticles: The Drug Delivery System to the Anterior Segment of the Eye
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-04-24 , DOI: 10.3103/s0027131423020062
AbstractThe effectiveness of drug penetration into the inner tissues of the eye under local application is significantly limited by the barrier effect of the cornea and by the washout of the drug with the lacrimal fluid. To increase the bioavailability of a drug, it is proposed to include the drug in the chitosan particles formed by two types of chitosan: 5 kDa chitosan and 72 kDa glycol-chitosan. Chitosan particles with the loaded angiotensin-converting enzyme inhibitor enalaprilat, capable to reduce intraocular pressure, are characterized by dynamic light scattering and scanning electron microscopy. Particles formed by 5 kDa chitosan have an average hydrodynamic diameter from 85 to 125 nm and a positive ζ potential of +21 ± 3 mV, while particles formed by 72 kDa glycol-chitosan have a size from 440 to 480 nm and are characterized by a ζ potential of +10 ± 2 mV. The percentage of enalaprilat inclusion in the chitosan particles is 25% and 40%, respectively. In vivo experiments showed that the inclusion of the drug int the chitosan particles can increase the retention time of enalaprilat in the lacrimal film of rabbits.
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Magnetically Separated Reusable Palladium Catalysts Based on Raney Nickel for the Sonogashira Reaction in Aqueous Media
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2022-07-19 , DOI: 10.3103/s002713142203004x
AbstractHybrid materials are developed based on palladium- and copper-doped Raney nickel (Ra–Ni) and shown to be highly efficient catalysts for the Sonogashira reaction in aqueous media free of organic solvents. The resulting catalysts can be retrieved with ease using an external magnet and reused without loss of the catalytic activity.
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Identification and Authentication of Cow Milk Powder Using a Smartphone and Chemometric Analysis
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-03-25 , DOI: 10.3103/s0027131422070033
AbstractThe possibility of identifying and authenticating cow milk powder by the method of chemical colorimetry of the fluorescence of samples using a smartphone camera and chemometric analysis is shown. A fundamental test device for direct colorimetric analysis of milk powder is proposed, excluding the stage of sample preparation. Fluorescence excitation is carried out with a portable source of monochromatic UV radiation (λ = 365 nm). The colorimetric parameters of milk powder fluorescence in RGB space are recorded using a smartphone camera. We use chemometric processing of the calculated analytical signal, which makes it possible to reduce the analysis time and visualize the studied data. The data array of the fluorescence colorimetric parameters (RGB) are evaluated by principal component analysis (PCA) and hierarchical clustering analysis (HCA) using the XLSTAT software.
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Synthesis of Iron Oxide Nanoparticles by Thermal Decomposition of Cryochemically Modified Precursors
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-03-25 , DOI: 10.3103/s0027131422070112
AbstractHighly dispersed powders of superparamagnetic iron oxides of various morphologies are obtained by the thermal decomposition of formate and ammonium citrate of iron(III), subjected to cryochemical treatment by the spray cryogenic drying method. The composition and structure of the obtained particles and cryo-modified precursor salts are characterized by the following physicochemical methods: X-ray diffraction analysis, thermoanalytical methods (TG, DSC), IR spectroscopy, scanning electron microscopy, and the chromatographic method for determining the specific surface by the thermal desorption of argon.
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Vibrational Structure of a High-Resolution UV Absorption Spectrum of Methyl Vinyl Ketone in the Gas Phase
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2022-09-20 , DOI: 10.3103/s0027131422060037
AbstractThe resolved vibrational structure of a UV absorption spectrum of the molecule in the gas phase is obtained. The (0–0) bands of the isomers are found. The fundamental vibrational frequencies and (0–v) torsional vibration transitions for the s-trans and s-cis isomers of the molecule are found in the ground (S0) and excited (S1) electronic states. The 68 absorption bands are assigned completely.
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Synthesis and Investigation of Piezophotocatalytic Properties of Polyvinylidene Fluoride Nanofibers Modified with Titanium Dioxide
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2022-09-06 , DOI: 10.3103/s0027131422050054
AbstractA piezoactive nanofiber composite PVDF film with TiO2 nanoparticles included in it was synthesized by electrospinning. The composition, morphology and structure of the films were investigated. The high efficiency of films in the processes of piezophotocatalytic decomposition of organic dye in water is shown.
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Adsorption of Lysozyme on Living Cells of Escherichia coli and its Bacteriolytic Activity in the Presence of Glycine and Charged Amino Acids
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-04-24 , DOI: 10.3103/s0027131423020074
AbstractFor human and chicken lysozyme, the relationship between changes in the parameters of enzyme adsorption on living Escherichia coli bacterial cells and the value of its effective bacteriolytic activity in the presence of glycine and charged amino acids is studied. It is shown for both human and chicken lysozyme that free amino acids added to a concentration of 1.5 mM for glycine or 5.0 mM for glutamate, aspartate, histidine, arginine, and lysine reduce the desorption constant of the enzyme on bacterial cells by factors of 1.4 to 2.0. At the same time, an increase in the bacteriolytic activity of lysozyme by factors of 1.5 to 1.9 is also observed. Thus, the enhancement of antibacterial activity in the presence of glycine and charged amino acids can be explained by the improvement in the productive sorption of the enzyme on the substrate of the bacterial cells.
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QSAR Analysis of HDAC6 Inhibitors
Recent Patents on Nanotechnology ( IF 2.321 ) Pub Date: 2023-03-25 , DOI: 10.3103/s0027131422070100
AbstractHistone deacetylase inhibitors are the most important class of drugs for the treatment of oncology and other diseases due to their effect on cell growth, differentiation, and apoptosis. Among the known 18 histone deacetylases, histone deacetylase 6 (HDAC6) that is involved in oncogenesis, cell survival, and cancer cell metastasis is most important. A number of adequate classification models of the quantitative structure–activity relationship (QSAR) are proposed using 2D RDKit molecular descriptors and simplex descriptors, as well as methods of random forest (RF), gradient boosting (GBM), and support vectors (SVM). A structural interpretation is carried out for the models constructed using simplex descriptors which makes it possible to describe the molecular fragments that increase and decrease the activity of HDAC6 inhibitors. The results of the structural interpretation are used for the rational molecular design of potential HDAC6 inhibitors, for which the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties are also evaluated. The models constructed using 2D RDKit descriptors are free to access on the GitHub platform at the following URL: https://github.com/ovttiras/HDAC6-inhibitors.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
1.30 21 Science Citation Index Expanded Not
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